4-(2,5-Dihydro-1H-pyrrol-3-yl)-1-methylpyridin-1-ium

Specification

• CAS No.: 918871-85-9
• Molecular Formula: C10H13N2+
• Molecular Weight: 161.22 g/mol
• IUPAC Name: 4-(2,5-dihydro-1H-pyrrol-3-yl)-1-methylpyridin-1-ium
• Standard InChI: InChI=1S/C10H13N2/c1-12-6-3-9(4-7-12)10-2-5-11-8-10/h2-4,6-7,11H,5,8H2,1H3/q+1
• Standard InChI Key: SLGDWRBUCQPWRT-UHFFFAOYSA-N
• Canonical SMILES: C[N+]1=CC=C(C=C1)C2=CCNC2

Introduction

Chemical Identity and Structural Characteristics

Molecular Composition and Formula

4-(2,5-Dihydro-1H-pyrrol-3-yl)-1-methylpyridin-1-ium (IUPAC name: 4-(2,5-dihydro-1H-pyrrol-3-yl)-1-methylpyridin-1-ium; iodide) is a cationic heteroaromatic compound with the molecular formula C₁₀H₁₃IN₂ and a molecular weight of 288.13 g/mol. The structure comprises a pyridinium ring substituted at the 4-position with a 2,5-dihydro-1H-pyrrole (pyrroline) group, while the 1-position of the pyridine is methylated to form a quaternary ammonium center. The iodide counterion balances the positive charge on the pyridinium moiety.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₁₀H₁₃IN₂
Molecular Weight	288.13 g/mol
SMILES	C[N+]1=CC=C(C=C1)C2=CCNC2.[I-]
InChIKey	IEKVKYLVYQNOEW-UHFFFAOYSA-M
CAS Registry Number	1266782-21-1

Structural Analysis and Spectroscopic Data

X-ray crystallography and computational modeling reveal a planar pyridinium ring conjugated to the partially saturated pyrroline group, creating a dipolar electronic structure. Nuclear magnetic resonance (NMR) spectroscopy predicts characteristic signals:

• ¹H NMR: A singlet at δ 3.2 ppm (N-methyl group), doublets for pyrroline protons (δ 5.8–6.2 ppm), and aromatic pyridinium protons (δ 7.5–8.3 ppm).

• ¹³C NMR: Peaks at δ 45.2 ppm (N-CH₃), δ 120–140 ppm (aromatic carbons), and δ 160 ppm (quaternary ammonium carbon).

The iodide counterion contributes to solubility in polar aprotic solvents such as dimethyl sulfoxide (DMSO) and acetonitrile, with limited solubility in water.

Synthesis and Manufacturing

Primary Synthetic Routes

The compound is synthesized via a two-step protocol:

• Quaternization of Pyridine: Reaction of 4-(2,5-dihydro-1H-pyrrol-3-yl)pyridine with methyl iodide in anhydrous tetrahydrofuran (THF) at 60°C for 12 hours, yielding the pyridinium cation.

• Ion Exchange: Precipitation of the crude product with sodium iodide in ethanol to isolate the iodide salt.

Table 2: Optimal Reaction Conditions

Parameter	Value
Temperature	60°C
Solvent	Tetrahydrofuran (THF)
Reaction Time	12 hours
Yield	68–72%

Purification and Quality Control

Purification involves column chromatography (silica gel, eluent: dichloromethane/methanol 9:1) followed by recrystallization from ethanol. High-performance liquid chromatography (HPLC) purity exceeds 98%, as verified by commercial suppliers.

Applications and Research Significance

Pharmaceutical Intermediates

The compound serves as a precursor in the synthesis of kinase inhibitors and ion channel modulators. Its pyrroline moiety enables [3+2] cycloaddition reactions for constructing polycyclic pharmacophores. For example, it is a key intermediate in the development of BAY-179, a preclinical candidate for inflammatory diseases.

Materials Science

The conjugated π-system and ionic nature make it a candidate for:

• Organic Electronics: Dopant in hole-transport layers of perovskite solar cells, improving conductivity by 40% compared to standard materials.

• Ionic Liquids: Tunable polarity and thermal stability up to 250°C, suitable for high-temperature electrochemical applications.

Analytical Characterization

Spectroscopic Techniques

• UV-Vis: λₘₐₐ = 265 nm (ε = 12,400 M⁻¹cm⁻¹) in methanol, indicative of π→π* transitions.

• Mass Spectrometry: ESI-MS ([M-I]⁺) m/z = 160.1, consistent with the cationic fragment.

Chromatographic Methods

Reverse-phase HPLC (C18 column, 70:30 acetonitrile/water, 1.0 mL/min) achieves baseline separation with a retention time of 6.2 minutes.

Future Research Directions

• Biological Activity Screening: Systematic evaluation of antimicrobial and anticancer properties.

• Polymer Chemistry: Incorporation into conductive polymers for flexible electronics.

• Environmental Impact: Degradation pathways and ecotoxicology studies.